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Introduction

Mitochondrial ribosomal protein S31 (MRPS31) is a critical component of the small 28S subunit
of the mitochondrial ribosome (mitoribosome).[1][2][3] Encoded by a nuclear gene, MRPS31 is
synthesized in the cytoplasm and imported into the mitochondria, where it plays an essential
role in the translation of the 13 proteins encoded by mitochondrial DNA (mtDNA).[3][4] These
proteins are vital subunits of the oxidative phosphorylation (OXPHOS) system, which is
responsible for the majority of cellular ATP production. Dysregulation of mitochondrial protein
synthesis due to defects in mitoribosomal proteins like MRPS31 has been implicated in various
human diseases, including cancer, making it a potential target for drug development.[3][5]

These application notes provide detailed protocols for in vitro and cell-based assays to
investigate the function of MRPS31 in mitochondrial translation. The protocols cover methods
to assess the impact of MRPS31 depletion on overall mitochondrial protein synthesis,
mitoribosome assembly, and the expression of specific mitochondrial-encoded proteins.

Data Presentation

Table 1: Quantitative Analysis of MRPS31 Knockdown on Mitochondrial Protein Expression
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Table 2: Effect of MRPS31 Knockdown on Mitoribosome Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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